Cas no 1217636-85-5 ((2S,4S)-4-(2-Benzylphenoxy)-1-(tert-butoxy-carbonyl)-2-pyrrolidinecarboxylic acid)

• Product Name: (2S,4S)-4-(2-Benzylphenoxy)-1-(tert-butoxy-carbonyl)-2-pyrrolidinecarboxylic acid
• CAS No: 1217636-85-5
• MF: C₂₃H₂₇NO₅
• MW: 397.464186906815
• CID: 4686784
• Update Time: 2025-06-11

(2S,4S)-4-(2-Benzylphenoxy)-1-(tert-butoxy-carbonyl)-2-pyrrolidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-(2-BENZYLPHENOXY)-1-(TERT-BUTOXY-CARBONYL)-2-PYRROLIDINECARBOXYLIC ACID
• BB 0259775
• (2S,4S)-4-(2-benzylphenoxy)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid
• (2S,4S)-4-(2-Benzylphenoxy)-1-(tert-butoxy-carbonyl)-2-pyrrolidinecarboxylic acid

• Inchi： 1S/C23H27NO5/c1-23(2,3)29-22(27)24-15-18(14-19(24)21(25)26)28-20-12-8-7-11-17(20)13-16-9-5-4-6-10-16/h4-12,18-19H,13-15H2,1-3H3,(H,25,26)/t18-,19-/m0/s1
• InChI Key： IFJUFHTTZYYGPP-OALUTQOASA-N
• SMILES： O(C1=CC=CC=C1CC1C=CC=CC=1)[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 566
• Topological Polar Surface Area: 76.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 547.0±50.0 °C at 760 mmHg
• Flash Point: 284.6±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

(2S,4S)-4-(2-Benzylphenoxy)-1-(tert-butoxy-carbonyl)-2-pyrrolidinecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2S,4S)-4-(2-Benzylphenoxy)-1-(tert-butoxy-carbonyl)-2-pyrrolidinecarboxylic acid

Comprehensive Overview of (2S,4S)-4-(2-Benzylphenoxy)-1-(tert-butoxy-carbonyl)-2-pyrrolidinecarboxylic acid (CAS No. 1217636-85-5)

The compound (2S,4S)-4-(2-Benzylphenoxy)-1-(tert-butoxy-carbonyl)-2-pyrrolidinecarboxylic acid (CAS No. 1217636-85-5) is a highly specialized chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the benzylphenoxy and tert-butoxycarbonyl (Boc) groups, make it a valuable intermediate for drug discovery, particularly in the development of protease inhibitors and peptidomimetics. This article delves into its properties, synthesis, and relevance in modern chemistry, addressing common queries such as "What is the role of Boc-protected pyrrolidine in drug design?" and "How does chirality impact the efficacy of pharmaceutical intermediates?"

With the growing demand for enantiomerically pure compounds in the pharmaceutical industry, (2S,4S)-4-(2-Benzylphenoxy)-1-(tert-butoxy-carbonyl)-2-pyrrolidinecarboxylic acid has garnered attention for its stereospecificity. Researchers frequently search for "Boc-protected amino acid derivatives" and "chiral building blocks for medicinal chemistry," highlighting the compound's importance. Its CAS No. 1217636-85-5 serves as a critical identifier for procurement and regulatory compliance, ensuring precise communication among scientists and suppliers.

The synthesis of (2S,4S)-4-(2-Benzylphenoxy)-1-(tert-butoxy-carbonyl)-2-pyrrolidinecarboxylic acid typically involves multi-step organic reactions, including asymmetric hydrogenation and Boc-protection strategies. These methods align with the industry's shift toward greener chemistry, addressing questions like "How to optimize chiral synthesis with minimal waste?" and "What are the latest advancements in protecting group chemistry?" The compound's carboxylic acid functionality further enhances its utility in peptide coupling reactions, a topic of interest for researchers exploring "peptide-based therapeutics."

In addition to its pharmaceutical applications, CAS No. 1217636-85-5 is also studied for its potential in material science, particularly in the design of chiral catalysts. Searches for "pyrrolidine derivatives in asymmetric catalysis" reflect this niche yet expanding area of interest. The compound's benzylphenoxy moiety contributes to its lipophilicity, a property often investigated in drug delivery systems, answering queries such as "How to improve the bioavailability of chiral drugs?"

Quality control and analytical characterization of (2S,4S)-4-(2-Benzylphenoxy)-1-(tert-butoxy-carbonyl)-2-pyrrolidinecarboxylic acid are paramount, given its role in high-stakes research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed, addressing common concerns like "How to validate the purity of chiral intermediates?" and "What are the best practices for handling air-sensitive Boc-protected compounds?" These discussions are critical for ensuring reproducibility in synthetic workflows.

As the pharmaceutical industry continues to prioritize precision medicine, the demand for enantiomerically pure intermediates like CAS No. 1217636-85-5 is expected to rise. This trend is reflected in search terms such as "chiral auxiliaries in drug development" and "Boc-protected pyrrolidinecarboxylic acid suppliers." By understanding the compound's multifaceted applications, researchers can leverage its potential to innovate in drug design and beyond.